Ethyl 3-(3-azetidinyloxy)benzoate

• IUPAC Name: ethyl 3-(azetidin-3-yloxy)benzoate
• InChI: InChI=1S/C12H15NO3/c1-2-15-12(14)9-4-3-5-10(6-9)16-11-7-13-8-11/h3-6,11,13H,2,7-8H2,1H3
• InChI Key: SOLTXVDNKAPAAQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=CC=C1)OC2CNC2
• Molecular Formula: C12H15NO3
• Molecular Weight: 221.25 g/mol
• CAS No.: 954223-92-8

Description

Ethyl 3-(3-azetidinyloxy)benzoate is a useful research compound. Its molecular formula is C12H15NO3 and its molecular weight is 221.25 g/mol. The purity is usually 95%.
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Scientific Research Applications

Anti-Juvenile Hormone Activity

Ethyl 3-(3-azetidinyloxy)benzoate and its derivatives have been extensively studied for their anti-juvenile hormone (anti-JH) activities. This property is significant in inducing precocious metamorphosis in insect larvae, such as the silkworm Bombyx mori. These compounds can trigger JH-deficiency symptoms like black pigmentation of the larval cuticle and early metamorphosis. Some specific compounds, like ethyl 4-[2-(6-methyl-3-pyridyloxy)butyloxy]benzoate, have shown potent anti-JH activity, which can be counteracted by methoprene, a JH agonist (Ishiguro et al., 2003), (Fujita et al., 2005), (Kaneko et al., 2011).

Synthesis and Biological Activity

The synthesis and biological activities of various derivatives of this compound have been explored. These studies include the synthesis of novel compounds and their subsequent testing for biological activities like anti-platelet or anti-cancer properties. For instance, ethyl 4-(1-benzyl-1H-indazol-3-yl)benzoate and its derivatives have been identified for potential therapeutic applications (Chen et al., 2008).

Anticoagulant and Antibacterial Effects

Some derivatives of this compound have been found to have significant anticoagulant effects. For example, [Ethyl p-(6-guanidinohexanoyloxy) benzoate]methanesulfonate has been shown to inhibit thrombin and factor Xa, contributing to its anticoagulant properties (Ohno et al., 1980). Additionally, some compounds exhibit antibacterial activities against various pathogens, highlighting their potential in treating bacterial infections (Wang et al., 2017).

Gastroprotective Activity

Ethyl 4-[(3,5-di-tert-butyl-2-hydroxybenzylidene)amino]benzoate, a derivative, has shown gastroprotective effects against ethanol-induced gastric mucosal ulcer in rats. This compound's effect could be attributed to its antioxidant activity and its ability to increase gastric wall mucus, indicating its potential in treating gastric ulcers (Halabi et al., 2014).

Safety and Hazards

While specific safety and hazard data for Ethyl 3-(3-azetidinyloxy)benzoate is not available, Sigma-Aldrich does provide a general warning that the buyer assumes responsibility to confirm product identity and/or purity.